Cas no 30687-07-1 (2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-)
30687-07-1 structure
Product Name:2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-
CAS No:30687-07-1
MF:C12H14ClNO2
MW:239.698062419891
CID:310394
PubChem ID:6434079
Update Time:2025-04-19
2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)-
- (E)-N-(2-chloroethyl)-3-(4-methoxyphenyl)prop-2-enamide
- N-(2-Chloroethyl)-4-methoxycinnamamide
- 30687-07-1
- CINNAMAMIDE, N-(2-CHLOROETHYL)-4-METHOXY-
- BRN 2102404
- 2-Propenamide, N-(2-chloroethyl)-3-(4-methoxyphenyl)-
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- Inchi: 1S/C12H14ClNO2/c1-16-11-5-2-10(3-6-11)4-7-12(15)14-9-8-13/h2-7H,8-9H2,1H3,(H,14,15)/b7-4+
- InChI Key: BLHWZUJWUBBBPV-QPJJXVBHSA-N
- SMILES: ClCCNC(/C=C/C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 239.07142
- Monoisotopic Mass: 239.071306
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 2.2
Experimental Properties
- Density: 1.17
- Boiling Point: 458.3°Cat760mmHg
- Flash Point: 231°C
- Refractive Index: 1.563
- PSA: 38.33
2-Propenamide,N-(2-chloroethyl)-3-(4-methoxyphenyl)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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